Cas no 852527-28-7 (4-2-(trifluoromethyl)phenylbut-3-en-2-one)

• Product Name: 4-2-(trifluoromethyl)phenylbut-3-en-2-one
• CAS No: 852527-28-7
• MF: C₁₁H₉F₃O
• MW: 214.183773756027
• MDL: MFCD12827896
• CID: 4235531
• PubChem ID: 5373244
• Update Time: 2025-10-31

4-2-(trifluoromethyl)phenylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-[2-(trifluoromethyl)phenyl]-, (3E)-
• 4-2-(trifluoromethyl)phenylbut-3-en-2-one
• MFCD12827896
• 4-(2-Trifluoromethylphenyl)but-3-en-2-one
• DTXSID90876675
• (E)-4-(2-TRIFLUOROMETHYL-PHENYL)-BUT-3-EN-2-ONE
• (3E)-4-[2-(Trifluoromethyl)phenyl]-3-buten-2-one #
• (E)-4-[2-(trifluoromethyl)phenyl]but-3-en-2-one
• 692-401-8
• SCHEMBL5647107
• AKOS013592447
• EN300-1931047
• 3-Buten-2-one, 4-[2-(trifluoromethyl)phenyl]-
• CS-0272026
• 3-Buten-2-one,4-(2-CF3-phenyl)-
• 76293-37-3
• 852527-28-7
• (3E)-4-[2-(trifluoromethyl)phenyl]but-3-en-2-one
• 4-[2-(Trifluoromethyl)phenyl]but-3-en-2-one
• 2-Trifluoromethyl-benzalacetone
• (E)-4-(2-(Trifluoromethyl)phenyl)but-3-en-2-one
• o-Trifluoromethylbenzalacetone
• AS-5586

• MDL： MFCD12827896
• Inchi： 1S/C11H9F3O/c1-8(15)6-7-9-4-2-3-5-10(9)11(12,13)14/h2-7H,1H3/b7-6+
• InChI Key： DNMFDFHJWALWGN-VOTSOKGWSA-N
• SMILES： CC(=O)/C=C/C1=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 214.06054939Da
• Monoisotopic Mass: 214.06054939Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 4-2-(trifluoromethyl)phenylbut-3-en-2-one

Chemical Profile of 4-2-(trifluoromethyl)phenylbut-3-en-2-one (CAS No. 852527-28-7) in Modern Pharmaceutical Research

4-2-(trifluoromethyl)phenylbut-3-en-2-one, identified by the CAS number 852527-28-7, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and electronic properties. The presence of a trifluoromethyl group and an α,β-unsaturated ketone moiety imparts distinct reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development. This compound belongs to a class of molecules that have been extensively studied for their utility in synthesizing novel therapeutic agents. The trifluoromethyl substituent, in particular, is well-known for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles in drug candidates.

The structural framework of 4-2-(trifluoromethyl)phenylbut-3-en-2-one consists of a phenyl ring substituted with a trifluoromethyl group at the 2-position, connected to a butenone backbone. This configuration creates a system with significant potential for electronic delocalization and interaction with biological targets. The α,β-unsaturated ketone functionality is particularly noteworthy, as it serves as a versatile handle for further chemical modification through reactions such as Michael addition, aldol condensation, and enamine formation. These reactions are pivotal in medicinal chemistry for generating libraries of derivatives with tailored biological properties.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of fluorinated compounds due to their favorable pharmacological characteristics. The trifluoromethyl group, in particular, has been shown to influence multiple aspects of drug efficacy, including lipophilicity, binding affinity to enzymes and receptors, and resistance to metabolic degradation. This has led to its incorporation into numerous clinical candidates across various therapeutic areas, including oncology, central nervous system (CNS) disorders, and anti-inflammatory medications. The compound under discussion, 4-2-(trifluoromethyl)phenylbut-3-en-2-one, represents an emerging candidate that leverages these properties.

Recent studies have highlighted the potential of 4-2-(trifluoromethyl)phenylbut-3-en-2-one as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its utility in generating novel inhibitors of enzyme targets associated with metabolic diseases. The conjugation of the trifluoromethyl group with the butenone scaffold provides a scaffold that can be further functionalized to interact with specific amino acid residues in protein targets. This flexibility has been exploited in designing molecules that exhibit potent activity against enzymes such as kinases and cytochrome P450 isoforms.

The α,β-unsaturated ketone moiety in 4-2-(trifluoromethyl)phenylbut-3-en-2-one also offers opportunities for developing photochemically active compounds. Unsymmetrical α,β-acrylophiles have been increasingly recognized for their ability to undergo [4+2] cycloaddition reactions with nucleophiles, including nucleic acids and proteins. This reaction mechanism has been harnessed in photodynamic therapy (PDT) and photoactivatable probes for biochemical studies. The incorporation of a trifluoromethyl group into such systems can modulate the electronic properties of the molecule, influencing reaction rates and yields in these transformations.

From a synthetic chemistry perspective, 4-2-(trifluoromethyl)phenylbut-3-en-2-one serves as an intriguing building block for exploring new synthetic pathways. The combination of the phenyl ring with the butenone core allows for diverse functionalization strategies. For example, cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings can be employed to introduce aryl or heteroaryl groups at various positions on the phenyl ring. Additionally, palladium-catalyzed hydrogenation or oxidation reactions can be utilized to modify the unsaturated ketone functionality.

The pharmaceutical industry's interest in fluorinated compounds has also spurred innovation in synthetic methodologies tailored to introducing fluorine atoms efficiently and selectively. Given the importance of the trifluoromethyl group in this compound (4-2-(trifluoromethyl)phenylbut-3-en-2-one), advancements in fluorination techniques have direct implications for its synthesis and derivative development. Methods such as electrophilic aromatic substitution using Selectfluor® or copper-mediated radical reactions have enabled the introduction of fluorine at specific positions on the aromatic ring with high precision.

In conclusion,4-2-(trifluoromethyl)phenylbut-3-en-2-one (CAS No. 852527-28-7) exemplifies the growing significance of fluorinated aromatic compounds in modern drug discovery. Its unique structural features—comprising both a trifluoromethyl substituent and an α,β-unsaturated ketone—make it a versatile scaffold for generating bioactive molecules with enhanced pharmacokinetic profiles. Ongoing research continues to uncover new synthetic applications and biological functions associated with this compound, underscoring its potential as a key intermediate in pharmaceutical innovation.